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Introduction

The Lewis X (LeX) antigen, a carbohydrate structure also known as CD15, is a key player in
cell adhesion and recognition processes.[1] Its expression is often upregulated in various
cancers, including adenocarcinomas and leukemias, where it is considered a tumor-associated
carbohydrate antigen (TACA).[1][2][3] This aberrant expression on cancer cells is linked to
tumor progression, metastasis, and a poor prognosis for patients.[2][3][4] The role of LeX in
mediating cancer cell adhesion to endothelial cells via selectin interactions makes it a
compelling target for cancer immunotherapy.[1][5][6][7] This document provides an overview of
the applications of LeX in cancer immunotherapy research, along with detailed protocols for its
detection and for the generation of LeX-targeting immunotherapies.

Applications in Cancer Immunotherapy Research

The unique expression pattern of Lewis X on tumor cells presents several opportunities for
therapeutic intervention.
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o Biomarker for Diagnosis and Prognosis: Elevated levels of LeX and its sialylated form, sialyl
Lewis X (sLeX), on tumor cells and in the serum of cancer patients correlate with tumor
stage, recurrence, and overall survival.[3][4] This makes LeX a valuable biomarker for cancer
diagnosis, prognosis, and monitoring disease progression.[2][8]

o Target for Antibody-Based Therapies: The tumor-specific expression of LeX makes it an
attractive target for monoclonal antibody (mAb)-based therapies.[9][10] These antibodies can
induce tumor cell death through mechanisms like antibody-dependent cell-mediated
cytotoxicity (ADCC) and complement-dependent cytotoxicity (CDC).[11][12]

o Chimeric Antigen Receptor (CAR) T-Cell Therapy: T-cells can be genetically engineered to
express chimeric antigen receptors (CARS) that recognize and target LeX-positive cancer
cells.[13][14][15][16] This approach has shown promise in preclinical models for various

cancers.

o Cancer Vaccines: LeX can be used as an antigen in cancer vaccines to stimulate an immune
response against tumor cells.[11][12] Conjugating LeX to a carrier protein can enhance its
immunogenicity.[11]

Quantitative Data Summary

The expression of Lewis X and its association with clinical outcomes have been quantified in
numerous studies. The following tables summarize some of this key data.

Table 1: Expression of Lewis X/sialyl Lewis X in Various Cancers
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Positive Correlation with
Cancer Type . . Reference(s)
Expression (%) Poor Prognosis
Colorectal Carcinoma High Yes [41[6]
High in ER-positive Associated with bone
Breast Cancer ) [17]
tumors metastasis

) Associated with
Gastric Cancer 12.7% (serum) ) [18]
metastasis

Pancreatic Cancer High Yes [7]

Non-small cell lung _
High Yes [4]
cancer

) ) High (on Reed- ) )
Hodgkin's Disease Diagnostic marker [3]
Sternberg cells)

Acute Nonlymphocytic

High - 3
Leukemias g 3]

Table 2: Prognostic Significance of sialyl Lewis X (sLeX) Overexpression

Hazard Ratio (95%

Prognostic Factor cl) Significance Reference(s)
Overall Survival 3.11 (2.25-4.32) Significant [4]
Lymphatic Invasion Significantly related Significant [4]
Venous Invasion Significantly related Significant [4]
Tumor Stage (T, N, M)  Significantly related Significant [4]
Recurrence Significantly related Significant [4]

Experimental Protocols

Detailed methodologies are crucial for the accurate study of Lewis X in a research setting.
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Protocol 1: Imnmunohistochemical (IHC) Staining of
Lewis X in Formalin-Fixed Paraffin-Embedded (FFPE)
Tissues

This protocol outlines the steps for detecting LeX antigen in tissue samples.
Materials:

FFPE tissue sections on slides

e Xylene and graded ethanol series for deparaffinization and rehydration

» Antigen retrieval solution (e.g., 10 mM Sodium Citrate buffer, pH 6.0)[19][20]
o Hydrogen peroxide (3%) for blocking endogenous peroxidase[21]

» Blocking buffer (e.g., 10% normal goat serum in PBS)[20]

e Primary antibody: Anti-Lewis X monoclonal antibody[10]

 Biotinylated secondary antibody

» Streptavidin-HRP conjugate

o DAB substrate-chromogen solution

o Hematoxylin for counterstaining

Mounting medium

Procedure:

o Deparaffinization and Rehydration:

o Immerse slides in xylene (2 x 10 minutes).[21]

o Immerse in 100% ethanol (2 x 10 minutes).[21]
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o Immerse in 95% ethanol (5 minutes).[21]
o Immerse in 70% ethanol (5 minutes).[21]

o Rinse with distilled water.[21]

e Antigen Retrieval:
o Immerse slides in 10 mM Sodium Citrate buffer (pH 6.0).[20]
o Heat in a microwave or water bath at 95-100°C for 10-20 minutes.[21]
o Allow slides to cool to room temperature.

e Staining:

[¢]

Block endogenous peroxidase activity with 3% H202 for 10 minutes.[21]

o Wash with PBS (3 x 5 minutes).

o Block non-specific binding with blocking buffer for 1 hour at room temperature.[20]

o Incubate with anti-Lewis X primary antibody (diluted in blocking buffer) overnight at 4°C.
o Wash with PBS (3 x 5 minutes).

o Incubate with biotinylated secondary antibody for 30 minutes at room temperature.[22]
o Wash with PBS (3 x 5 minutes).

o Incubate with Streptavidin-HRP for 30 minutes at room temperature.[21]

o Wash with PBS (3 x 5 minutes).

o Develop with DAB solution until desired stain intensity is reached.[22]

o Rinse with distilled water to stop the reaction.

» Counterstaining and Mounting:
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[e]

Counterstain with Hematoxylin for 1-2 minutes.[22]

(¢]

Rinse with running tap water.

[¢]

Dehydrate through graded ethanol and xylene.[22]

[¢]

Mount with a permanent mounting medium.

Protocol 2: Flow Cytometry for Lewis X Detection on
Cancer Cells

This protocol is for quantifying the surface expression of LeX on single-cell suspensions.

Materials:

Single-cell suspension of cancer cells

e FACS buffer (PBS with 1% BSA and 0.1% sodium azide)

e Primary antibody: FITC- or PE-conjugated anti-Lewis X monoclonal antibody

* |sotype control antibody

e Propidium lodide (PI) or other viability dye

e Flow cytometer

Procedure:

o Cell Preparation:

o Harvest cells and wash twice with cold FACS buffer.

o Resuspend cells to a concentration of 1x1076 cells/mL in FACS buffer.

e Staining:

o Aliquot 100 L of cell suspension into flow cytometry tubes.
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[e]

Add the conjugated anti-Lewis X antibody or isotype control to the respective tubes.

Incubate for 30 minutes at 4°C in the dark.

o

Wash cells twice with 2 mL of cold FACS buffer.

[¢]

[e]

Resuspend the cell pellet in 500 pL of FACS buffer.

e Analysis:
o Add a viability dye (e.g., PI) just before analysis to exclude dead cells.
o Acquire data on a flow cytometer.

o Analyze the data using appropriate software to determine the percentage of LeX-positive
cells and the mean fluorescence intensity.[23][24]

Protocol 3: Generation of Lewis X-Targeting CAR-T Cells

This protocol provides a general workflow for producing LeX-specific CAR-T cells for preclinical
research.

Materials:

Peripheral blood mononuclear cells (PBMCs)

T-cell isolation kit

T-cell activation reagents (e.g., anti-CD3/CD28 beads)

Lentiviral or retroviral vector encoding the anti-Lewis X CAR

T-cell culture medium (e.g., RPMI-1640 with 10% FBS, IL-2)

Transduction enhancers (e.g., Polybrene)

Procedure:

e T-Cell Isolation and Activation:
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o Isolate T-cells from PBMCs using a negative selection Kit.

o Activate T-cells with anti-CD3/CD28 beads in T-cell culture medium.

e Transduction:

o After 24-48 hours of activation, transduce the T-cells with the anti-Lewis X CAR viral vector
in the presence of a transduction enhancer.

o Centrifuge the plate (spinoculation) to increase transduction efficiency.
o Incubate for 24 hours.
e Expansion:
o Remove the viral vector and resuspend the cells in fresh T-cell culture medium with IL-2.
o Expand the CAR-T cells for 10-14 days, monitoring cell viability and expansion rate.
« Verification of CAR Expression:

o Confirm CAR expression on the T-cell surface using flow cytometry with a CAR-specific
antibody or a protein L-based staining method.

e Functional Assays:

o Perform in vitro cytotoxicity assays (e.g., chromium release assay) using LeX-positive
cancer cells as targets to evaluate the killing capacity of the CAR-T cells.[15]

o Measure cytokine release (e.g., IFN-y, IL-2) by ELISA or flow cytometry upon co-culture
with target cells.

Visualizations: Signaling Pathways and Workflows

Diagrams created using Graphviz to illustrate key concepts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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